6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one

• Molecular Formula: C9H14N4O2
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H14N4O2/c1-6-8(14)11-9(13-12-6)10-5-7-3-2-4-15-7/h7H,2-5H2,1H3,(H2,10,11,13,14)
• InChI Key: KMFGTVBSKHDOFU-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NNC(=NC1=O)NCC2CCCO2

Description

6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one, also known as MOT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one varies depending on its application. In medicinal chemistry, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been shown to inhibit the activity of DNA topoisomerase II, which is essential for DNA replication and cell division. This leads to the accumulation of DNA damage and ultimately cell death. In agriculture, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one acts as a photosystem II inhibitor, disrupting the photosynthetic process in plants and leading to their death. In environmental science, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one acts as a bioremediation agent, breaking down pollutants through microbial degradation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one also vary depending on its application. In medicinal chemistry, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the formation of new blood vessels. In agriculture, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one causes chlorosis and necrosis in plants, leading to their death. In environmental science, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one promotes the growth of microorganisms that degrade pollutants, leading to their removal from the environment.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one in lab experiments is its high potency, which allows for the use of low concentrations. Another advantage is its broad spectrum of activity, which makes it useful for a variety of applications. However, one limitation of using 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one. In medicinal chemistry, further research is needed to optimize its antitumor, antiviral, and antibacterial activities and to investigate its potential as a drug candidate. In agriculture, further research is needed to develop safer and more effective herbicides and fungicides. In environmental science, further research is needed to optimize the use of 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one as a bioremediation agent and to investigate its potential for the removal of emerging pollutants.

Synthesis Methods

6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one can be synthesized through a multistep process that involves the reaction of 2-amino-4,6-dimethylpyrimidine with ethyl oxalyl chloride, followed by the addition of 2-(2-hydroxyethyl)-1,3-propanediol and sodium azide. The resulting compound is then treated with hydrochloric acid to obtain 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one in high yield.

Scientific Research Applications

6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been shown to exhibit antitumor, antiviral, and antibacterial activities. In agriculture, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been investigated as a potential herbicide and fungicide. In environmental science, 6-methyl-3-(oxolan-2-ylmethylamino)-2H-1,2,4-triazin-5-one has been studied for its ability to degrade pollutants in soil and water.